Cas no 1261914-14-0 (2-Chloro-4-(thiophen-3-YL)benzoic acid)

2-Chloro-4-(thiophen-3-yl)benzoic acid is a versatile heterocyclic compound featuring a benzoic acid core substituted with a chloro group and a thiophene moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and thiophene functionalities enhances its reactivity, enabling applications in cross-coupling reactions, ligand design, and material science. Its well-defined molecular architecture ensures consistent performance in derivatization and functionalization processes. The compound is particularly useful in the development of biologically active molecules due to its ability to modulate solubility and binding interactions. High purity and stability further support its utility in research and industrial applications.

2-Chloro-4-(thiophen-3-YL)benzoic acid structure

1261914-14-0 structure

Product Name:2-Chloro-4-(thiophen-3-YL)benzoic acid

CAS No:1261914-14-0

MF:C₁₁H₇ClO₂S

MW:238.690080881119

MDL:MFCD18318896

CID:2763125

PubChem ID:53224840

Update Time:2025-06-08

2-Chloro-4-(thiophen-3-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-4-(THIOPHEN-3-YL)BENZOIC ACID
- DTXSID30688572
- 2-Chloro-4-(thiophen-3-yl)benzoic acid, 95%
- MFCD18318896
- 1261914-14-0
- 2-Chloro-4-(thiophen-3-YL)benzoic acid
- MDL： MFCD18318896
- Inchi： 1S/C11H7ClO2S/c12-10-5-7(8-3-4-15-6-8)1-2-9(10)11(13)14/h1-6H,(H,13,14)
- InChI Key： OULLKXAFCZBTSK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1=CSC=C1

Computed Properties

Exact Mass: 237.9855283Da
Monoisotopic Mass: 237.9855283Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 65.5Å²

2-Chloro-4-(thiophen-3-YL)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325793-5 g	2-Chloro-4-(thiophen-3-yl)benzoic acid, 95%; .	1261914-14-0	95%	5g	€1159.00	2023-04-26
abcr	AB325793-5g	2-Chloro-4-(thiophen-3-yl)benzoic acid, 95%; .	1261914-14-0	95%	5g	€1159.00	2025-03-19

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Additional information on 2-Chloro-4-(thiophen-3-YL)benzoic acid

Introduction to 2-Chloro-4-(thiophen-3-YL)benzoic acid (CAS No. 1261914-14-0)

2-Chloro-4-(thiophen-3-YL)benzoic acid, with the CAS number 1261914-14-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorobenzene moiety with a thiophene ring, making it an intriguing candidate for various applications, particularly in the development of novel pharmaceuticals and functional materials.

The molecular formula of 2-Chloro-4-(thiophen-3-YL)benzoic acid is C₁₀H₆ClO₂S, and its molecular weight is 237.67 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These properties make it a valuable intermediate in synthetic chemistry and a potential lead compound in drug discovery.

In recent years, the study of 2-Chloro-4-(thiophen-3-YL)benzoic acid has been driven by its potential therapeutic applications. Research has shown that this compound possesses significant biological activity, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-Chloro-4-(thiophen-3-YL)benzoic acid exhibit potent inhibitory effects on the proliferation of human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are crucial for cell survival and proliferation.

Beyond its pharmaceutical applications, 2-Chloro-4-(thiophen-3-YL)benzoic acid has also found utility in materials science. Its unique electronic properties make it a promising candidate for the development of organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 reported that thin films of 2-Chloro-4-(thiophen-3-YL)benzoic acid-based polymers exhibit high charge carrier mobility and excellent photovoltaic performance, making them suitable for use in organic solar cells.

The synthesis of 2-Chloro-4-(thiophen-3-YL)benzoic acid typically involves a multi-step process that includes the formation of the thiophene ring and subsequent functionalization with the chlorobenzene moiety. One common synthetic route involves the reaction of 4-chlorobenzoyl chloride with thiophene followed by hydrolysis to form the carboxylic acid. This method yields high purity product with good yield, making it suitable for large-scale production.

The safety profile of 2-Chloro-4-(thiophen-3-YL)benzoic acid is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage precautions should be observed to ensure safety. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-Chloro-4-(thiophen-3-YL)benzoic acid (CAS No. 1261914-14-0) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.